Cas no 1823624-32-3 (6-Fuoro-N,N-dimethylpyridin-3-amine)

• Product Name: 6-Fuoro-N,N-dimethylpyridin-3-amine
• CAS No: 1823624-32-3
• MF: C₇H₉FN₂
• MW: 140.1582
• CID: 4879697
• PubChem ID: 54198345
• Update Time: 2025-10-16

6-Fuoro-N,N-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Fuoro-N,N-dimethylpyridin-3-amine
• (6-Fluoro-pyridin-3-yl)-dimethyl-amine
• E74475
• CS-0166878
• BS-52320
• 1823624-32-3
• 6-fluoro-N,N-dimethylpyridin-3-amine
• EN300-7196137
• SCHEMBL6348672

• Inchi： 1S/C7H9FN2/c1-10(2)6-3-4-7(8)9-5-6/h3-5H,1-2H3
• InChI Key： PNLGUGDMFMBFKY-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])N=1)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 140.07497646g/mol
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 16.1

Additional information on 6-Fuoro-N,N-dimethylpyridin-3-amine

Recent Advances in the Study of 6-Fuoro-N,N-dimethylpyridin-3-amine (CAS: 1823624-32-3)

In recent years, the compound 6-Fuoro-N,N-dimethylpyridin-3-amine (CAS: 1823624-32-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its fluorine substitution and dimethylamino group, has shown promising potential in various therapeutic applications. The unique structural features of this compound make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 6-Fuoro-N,N-dimethylpyridin-3-amine derivatives as potential inhibitors of protein kinases. The researchers employed a combination of computational modeling and high-throughput screening to identify the most active compounds. Their findings revealed that the fluorine atom at the 6-position significantly enhances the binding affinity to the ATP-binding site of several kinases, including EGFR and BRAF, which are critical targets in cancer therapy.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the metabolic stability and pharmacokinetic properties of 6-Fuoro-N,N-dimethylpyridin-3-amine. The study demonstrated that the compound exhibits favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. Additionally, the researchers observed excellent oral bioavailability in preclinical models, suggesting its potential for further development as an oral therapeutic agent.

In the context of neurodegenerative diseases, a team of researchers investigated the neuroprotective effects of 6-Fuoro-N,N-dimethylpyridin-3-amine derivatives. Their work, published in ACS Chemical Neuroscience, highlighted the compound's ability to modulate glutamate receptors and reduce oxidative stress in neuronal cells. These findings open new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 6-Fuoro-N,N-dimethylpyridin-3-amine has also been a subject of recent investigation. A comprehensive toxicology study, reported in Regulatory Toxicology and Pharmacology, assessed the compound's acute and subchronic toxicity in rodent models. The results indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses. This data supports the continued development of this compound for clinical applications.

Looking ahead, researchers are exploring the potential of 6-Fuoro-N,N-dimethylpyridin-3-amine as a versatile building block for the synthesis of more complex drug candidates. Its modular structure allows for easy modification, enabling the rapid generation of diverse chemical libraries for screening against various biological targets. This approach aligns with the current trend in drug discovery towards fragment-based design and combinatorial chemistry.

In conclusion, the growing body of research on 6-Fuoro-N,N-dimethylpyridin-3-amine (CAS: 1823624-32-3) underscores its importance as a promising chemical entity in pharmaceutical development. Its demonstrated biological activities, favorable pharmacokinetic properties, and safety profile make it a compelling candidate for further investigation across multiple therapeutic areas. As research continues, we anticipate seeing more innovative applications of this compound in the coming years.